Cas no 203662-02-6 (2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol)

2,2-Dimethyl-3-(piperidin-4-yl)propan-1-ol is a versatile intermediate in organic synthesis, characterized by its unique structural features combining a piperidine ring with a tertiary alcohol moiety. This compound is particularly valuable in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the piperidine group enhances its utility in designing CNS-targeting compounds, while the sterically hindered alcohol functionality offers opportunities for further derivatization. Its stable, rigid framework makes it suitable for applications requiring precise molecular geometry. The compound's synthetic flexibility and potential for selective modifications make it a useful tool in medicinal chemistry and drug discovery.

2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol structure

203662-02-6 structure

Product Name:2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol

CAS No:203662-02-6

MF:C₁₀H₂₁NO

MW:171.279843091965

MDL:MFCD20684447

CID:2105771

PubChem ID:18670738

Update Time:2025-05-19

2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

- 3-(piperidin-4-yl)-2,2-dimethylpropanol
- 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol
- MDL： MFCD20684447
- Inchi： 1S/C10H21NO/c1-10(2,8-12)7-9-3-5-11-6-4-9/h9,11-12H,3-8H2,1-2H3
- InChI Key： AHTLZJHKOXCHAF-UHFFFAOYSA-N
- SMILES： OCC(C)(C)CC1CCNCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 128
Topological Polar Surface Area: 32.299

2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y22485-1g	3-(piperidin-4-yl)-2,2-dimethylpropanol	203662-02-6	95%	1g	¥19959.0	2024-07-18
eNovation Chemicals LLC	D910154-0.25g	2,2-Dimethyl-3-(4-piperidyl)-1-propanol	203662-02-6	95%	0.25g	$1045	2024-07-19
eNovation Chemicals LLC	D910154-1g	2,2-Dimethyl-3-(4-piperidyl)-1-propanol	203662-02-6	95%	1g	$1540	2024-07-19
Enamine	EN300-1840978-0.05g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		0.05g	$1632.0	2023-09-19
Enamine	EN300-1840978-0.1g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		0.1g	$1711.0	2023-09-19
Enamine	EN300-1840978-0.25g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		0.25g	$1789.0	2023-09-19
Enamine	EN300-1840978-0.5g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		0.5g	$1866.0	2023-09-19
Enamine	EN300-1840978-1.0g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		1g	$1944.0	2023-06-03
Enamine	EN300-1840978-2.5g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		2.5g	$3809.0	2023-09-19
Enamine	EN300-1840978-5.0g	2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol	203662-02-6		5g	$5635.0	2023-06-03

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Additional information on 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol

Professional Introduction to Compound with CAS No. 203662-02-6 and Product Name: 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol

The compound identified by the CAS number 203662-02-6 and the product name 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound consists of a branched aliphatic chain substituted with a piperidine ring, which contributes to its distinct chemical behavior and biological activity.

In the realm of modern pharmaceutical research, the exploration of novel heterocyclic compounds has become increasingly important. The presence of the piperidine moiety in 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol is particularly noteworthy, as piperidine derivatives are widely recognized for their role in various therapeutic areas. Piperidine-based scaffolds have been extensively studied for their ability to modulate biological pathways, making them valuable candidates for drug discovery. The specific substitution pattern in this compound further enhances its pharmacological profile, positioning it as a promising candidate for further investigation.

Recent studies have highlighted the importance of 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol in the development of new therapeutic agents. Researchers have been particularly interested in its potential as a lead compound for the treatment of neurological disorders. The piperidine ring is known to interact with various neurotransmitter receptors, suggesting that this compound may have effects on central nervous system (CNS) function. Preliminary pharmacological studies have indicated that it may exhibit properties relevant to cognitive enhancement and neuroprotection, although further research is needed to fully elucidate its mechanisms of action.

The synthesis of 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol presents unique challenges due to its complex structural features. However, advancements in synthetic methodologies have made it more feasible to produce this compound in a laboratory setting. Modern techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient construction of the required molecular framework. These synthetic strategies not only improve yield but also enhance purity, which is crucial for subsequent pharmacological evaluation.

The chemical properties of 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol are also of great interest. The presence of both hydroxyl and alkyl groups contributes to its solubility profile, making it suitable for various formulation strategies. Additionally, the steric hindrance introduced by the dimethyl substituents can influence its interactions with biological targets. Understanding these properties is essential for optimizing its pharmacokinetic behavior and therapeutic efficacy.

In conclusion, 2,2-dimethyl-3-(piperidin-4-yl)propan-1-ol (CAS No. 203662-02-6) represents a promising candidate in pharmaceutical research. Its unique structural features and potential biological activity make it an attractive subject for further investigation. As research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play a significant role in the development of next-generation therapeutics.